Cas no 881978-08-1 (6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazole)

6-(E)-2-(3,4-Dimethoxyphenyl)ethenyl-3-phenyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound featuring a triazolothiadiazole core with a conjugated ethenyl linker to a 3,4-dimethoxyphenyl group and a phenyl substituent. This structure imparts notable electronic and photophysical properties, making it a candidate for applications in organic electronics and optoelectronic materials. The extended π-conjugation system enhances charge transport characteristics, while the methoxy groups improve solubility in organic solvents, facilitating processing. Its rigid fused-ring system contributes to thermal stability, and the presence of multiple heteroatoms offers potential for further functionalization. This compound is of interest in materials science for its tunable optical and electronic behavior.

6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazole structure

881978-08-1 structure

Product Name:6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazole

CAS No:881978-08-1

MF:C₁₉H₁₆N₄O₂S

MW:364.420942306519

CID:5421801

Update Time:2025-06-14

6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazole Chemical and Physical Properties

Names and Identifiers

- 6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- 6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazole
- Inchi： 1S/C19H16N4O2S/c1-24-15-10-8-13(12-16(15)25-2)9-11-17-22-23-18(20-21-19(23)26-17)14-6-4-3-5-7-14/h3-12H,1-2H3
- InChI Key： DWKCJBKQZLEAQJ-UHFFFAOYSA-N
- SMILES： S1C(C=CC2=CC=C(OC)C(OC)=C2)=NN2C(C3=CC=CC=C3)=NN=C12

6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3375-1786-2μmol	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3375-1786-5μmol	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3375-1786-10μmol	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3375-1786-20μmol	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3375-1786-1mg	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3375-1786-2mg	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3375-1786-3mg	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3375-1786-4mg	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3375-1786-5mg	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3375-1786-10mg	6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	881978-08-1	90%+	10mg	$79.0	2023-04-26

6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazole Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazole

Comprehensive Analysis of 6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazole (CAS No. 881978-08-1)

The compound 6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazole (CAS No. 881978-08-1) is a heterocyclic organic molecule with a unique structural framework. Its triazolothiadiazole core, combined with a dimethoxyphenyl and phenyl substituent, makes it a subject of interest in medicinal chemistry and materials science. Researchers are increasingly exploring its potential applications in drug discovery, photovoltaic materials, and organic electronics, aligning with the growing demand for sustainable and high-performance compounds.

One of the most intriguing aspects of this compound is its E-configuration (trans-alkene), which influences its photophysical properties. Recent studies suggest that derivatives of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole exhibit notable fluorescence and charge transport capabilities, making them candidates for OLEDs (Organic Light-Emitting Diodes) and sensors. This aligns with the surge in interest for green technology and energy-efficient materials, topics frequently searched in scientific and industrial communities.

In the realm of medicinal chemistry, the triazolothiadiazole scaffold is known for its bioactivity, particularly as antimicrobial and anti-inflammatory agents. The presence of the dimethoxyphenyl group in CAS 881978-08-1 may enhance its binding affinity to biological targets, such as kinases or G-protein-coupled receptors (GPCRs). This has sparked curiosity about its role in targeted therapy, a hot topic in precision medicine.

From a synthetic perspective, the compound’s structure offers opportunities for structure-activity relationship (SAR) studies. Modifications to the phenyl or ethenyl groups could yield derivatives with improved solubility or bioavailability, addressing common challenges in pharmaceutical development. Such innovations resonate with the increasing focus on drug delivery optimization and nanotechnology in therapeutics.

Environmental considerations are also paramount. The triazolothiadiazole class is being evaluated for its biodegradability and low toxicity, factors critical for sustainable chemistry. With regulatory agencies emphasizing green synthesis, researchers are exploring catalytic methods to produce CAS 881978-08-1 with minimal waste, a trend reflected in searches for eco-friendly chemical processes.

In summary, 6-(E)-2-(3,4-dimethoxyphenyl)ethenyl-3-phenyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazole represents a versatile compound with multidisciplinary applications. Its structural features and functional groups position it at the intersection of materials science, pharmacology, and environmental sustainability, making it a compelling subject for future research and innovation.